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Compound of Interest

Compound Name: 2,4-Dimethyloxazole
CAS No.: 7208-05-1
Cat. No.: B1585046
Get Quote
. J

Executive Summary

2,4-Dimethyloxazole (CAS: 7208-05-1) is a heterocyclic building block distinct from its more
common isomer, 2,5-dimethyloxazole.[1] Its utility in drug development stems from the oxazole
ring’s ability to act as a bioisostere for amide bonds, improving metabolic stability.

For the application scientist, the critical operational parameter is the Boiling Point (108 °C). This
value is sufficiently distinct from the 2,5-isomer (~118 °C) to allow separation via fractional
distillation, but close enough to require precise thermal control. The compound remains a liquid
at standard ambient temperature and pressure (SATP), necessitating specific handling
protocols to prevent evaporative loss or flash-fire hazards (Flash Point ~35 °C).

Physicochemical Core Data

The following data aggregates experimental values from validated chemical suppliers and
thermodynamic databases.
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Property Value Condition / Note

. . @ 760 mmHg (Standard
Boiling Point (BP) 108 °C

Pressure)
) ) Liquid at Room Temp.[1] (Est.

Melting Point (MP) <20°C

-16 °C)
Density 0.98 g/mL @ 20 °C
Refractive Index (

1.430 Optical purity check

)
Flash Point 35°C Closed Cup (Flammable)
pKa 2.86 Conjugate acid (Weak base)

Clear, colorless to pale yellow Oxidizes to yellow/orange
Appearance o .
liquid upon air exposure

Critical Distinction: Do not confuse with 2,5-Dimethyloxazole (CAS 92-68-2), which boils at 118

°C.[1] A 10 °C delta is the primary metric for isomeric purity analysis during distillation.

Synthesis & Thermodynamic Logic

The synthesis of 2,4-dimethyloxazole typically employs the Hantzsch Oxazole Synthesis. This
pathway is chosen over others because the boiling point of the product (108 °C) allows it to be
distilled directly from the higher-boiling reaction matrix.

Mechanism: Condensation & Cyclodehydration

The reaction involves the condensation of an

-haloketone (Chloroacetone) with a primary amide (Acetamide).
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» Nucleophilic Attack: The amide nitrogen attacks the

-carbon of chloroacetone, displacing chloride.

o Cyclization: The carbonyl oxygen attacks the amide carbonyl, closing the ring.

o Dehydration: Loss of water yields the aromatic oxazole ring.

Synthesis Pathway Diagram
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Figure 1: Hantzsch synthesis pathway for 2,4-dimethyloxazole.[1] The reaction is driven by
heat (reflux) to facilitate the dehydration step.

Purification Workflow: The Distillation Protocol

Because the boiling point is 108 °C, purification relies on the volatility difference between the
product, the solvent, and the starting materials.

Step-by-Step Protocol

e Quench & Extraction:

o Neutralize the reaction mixture (often acidic due to HCI byproduct) with saturated
NaHCO:s.

o Extract with Dichloromethane (DCM) or Ethyl Acetate.
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o Why: 2,4-dimethyloxazole is moderately soluble in water (logP ~1.1). Salting out
improves recovery.

e Drying:
o Dry the organic layer over anhydrous MgSOQOa.
o Critical: Water forms an azeotrope that interferes with the sharp BP cut at 108 °C.

e Fractional Distillation:

[¢]

Setup: Vigreux column (minimum 20 cm) to ensure theoretical plates for separation.

[¢]

Fraction 1 (Solvent): 40-80 °C (DCM/EtOAC).

[e]

Fraction 2 (Forerun): 80—-105 °C (Trace water/impurities).

o

Fraction 3 (Product Heart):107-109 °C. Collect this fraction.

[¢]

Residue: >110 °C (Polymers/Starting materials).

Purification Logic Diagram
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Figure 2: Purification workflow emphasizing the narrow collection window (107-109°C) required
to isolate the pure 2,4-isomer.[1]

Analytical Validation

Once isolated, the identity of the compound must be validated against the 2,5-isomer.

Nuclear Magnetic Resonance (NMR)
The 2,4-substitution pattern leaves the proton at the C5 position unsubstituted.

e 1H NMR (CDCls, 400 MHz):

o ~7.2-7.3 ppm (1H, s): C5-H (Aromatic oxazole proton).

o ~2.4 ppm (3H, s): C2-CHs.
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o ~2.1-2.2 ppm (3H, s): C4-CHs.

o Differentiation: The 2,5-isomer would show a proton signal at C4 (shifted differently) and
methyls at C2 and C5.

Gas Chromatography - Mass Spectrometry (GC-MS)

o Retention Time: 2,4-isomer typically elutes before the 2,5-isomer on non-polar columns (e.g.,
DB-5) due to the lower boiling point (108 °C vs 118 °C).

e Mass Spec: Parent ion m/z 97.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Showing Compound 2,4-Dimethyloxazole (FDB010955) - FooDB [foodb.ca]

 To cite this document: BenchChem. [Technical Guide: 2,4-Dimethyloxazole Physicochemical
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585046/docs#technical-guide-2-4-dimethyloxazole-
physicochemical-profile]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1585046/docs?utm_src=pdf-body#technical-guide-2-4-dimethyloxazole-physicochemical-profile
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyloxazole
https://www.benchchem.com/product/b1585046/docs?utm_src=pdf-body#technical-guide-2-4-dimethyloxazole-physicochemical-profile
http://www.thegoodscentscompany.com/data/rw1064311.html
https://www.benchchem.com/product/b1585046/docs?utm_src=pdf-body#technical-guide-2-4-dimethyloxazole-physicochemical-profile
https://foodb.ca/compounds/FDB010955
https://www.benchchem.com/product/b1585046?utm_src=pdf-custom-synthesis#bc-rfq
https://foodb.ca/compounds/FDB010955
https://www.benchchem.com/product/b1585046/docs#technical-guide-2-4-dimethyloxazole-physicochemical-profile
https://www.benchchem.com/product/b1585046/docs#technical-guide-2-4-dimethyloxazole-physicochemical-profile
https://www.benchchem.com/product/b1585046/docs#technical-guide-2-4-dimethyloxazole-physicochemical-profile
https://www.benchchem.com/product/b1585046/docs#technical-guide-2-4-dimethyloxazole-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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